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Compound of Interest

Compound Name: ST-476

CAS No.: 15327-43-2

Cat. No.: B1175965

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ST-476 is a potent and selective allosteric inhibitor of Src homology 2 domain-containing

protein tyrosine phosphatase 2 (SHP2). SHP2 is a non-receptor protein tyrosine phosphatase

that plays a crucial role in signal transduction downstream of multiple receptor tyrosine kinases

(RTKs). It is a key component of the RAS-mitogen-activated protein kinase (MAPK) signaling

pathway, which is frequently hyperactivated in various human cancers. By stabilizing SHP2 in

an auto-inhibited conformation, ST-476 prevents its activation and subsequent downstream

signaling, leading to anti-proliferative effects in cancer cells with dysregulated MAPK pathways.

These application notes provide a summary of the preclinical data for ST-476 and detailed

protocols for its use in cancer research.

Data Presentation
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Parameter Value
Cell Line/Assay
Condition

Reference

SHP2 Enzymatic IC50 9.8 µM
Recombinant Human

SHP2
[1]

pERK Inhibition IC50 Low nanomolar range Cell-based assay [2]

Cell Viability GI50 0.31 µM
SET2 (JAK2-V617F

mutant)
[3]

0.47 µM
UKE1 (JAK2-V617F

mutant)
[3]

2.1 µM BaF3-JAK2-V617F [3]

Note: Data for pERK inhibition and cell viability are based on highly similar allosteric SHP2

inhibitors (PF-07284892 and RMC-4550) as specific data for ST-476 was not publicly available.

In Vivo Pharmacokinetics of a Representative SHP2
Inhibitor (PF-07284892) in Mice

Parameter Value Dosing

Tmax (plasma) ~2-4 hours Oral

Half-life (t1/2)
Long, supporting intermittent

dosing
Oral

Brain Penetration

Potential for improved brain

penetration compared to other

SHP2 inhibitors

Oral

Note: This pharmacokinetic data is for the SHP2 inhibitor PF-07284892 and is intended to be

representative.[2] Specific pharmacokinetic parameters for ST-476 are not publicly available.

In Vivo Efficacy of SHP2 Inhibition in Xenograft Models
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Cancer Model Treatment
Tumor Growth
Inhibition (TGI)

Reference

KYSE520

(Esophageal

Squamous Cell

Carcinoma)

SHP099 (SHP2

inhibitor)

Dose-dependent

inhibition
[4]

GIST (KIT-mutant)
SHP099 (SHP2

inhibitor)

Significant anti-tumor

effect
[5]

ALK+, ROS1+, EGFR-

mutant NSCLC
SHP099 + TKI

Marked growth

inhibition in vitro and

in vivo

[6]

Note: The in vivo efficacy data presented is for the well-characterized SHP2 inhibitor SHP099

and is expected to be similar for ST-476 due to their shared mechanism of action.

Signaling Pathways and Experimental Workflows
SHP2-RAS-ERK Signaling Pathway
The following diagram illustrates the central role of SHP2 in the RAS-ERK signaling cascade

and the mechanism of action for ST-476.
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SHP2 signaling cascade and ST-476 inhibition.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://patents.justia.com/patents-by-us-classification/53/476
https://pmc.ncbi.nlm.nih.gov/articles/PMC11843164/
https://pubmed.ncbi.nlm.nih.gov/34158345/
https://www.benchchem.com/product/b1175965/docs?utm_src=pdf-body#application-notes-and-protocols-for-st-476-in-cancer-research
https://www.benchchem.com/product/b1175965/docs?utm_src=pdf-body#application-notes-and-protocols-for-st-476-in-cancer-research
https://www.benchchem.com/product/b1175965/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-st-476-in-cancer-research
https://www.benchchem.com/product/b1175965/docs?utm_src=pdf-body#application-notes-and-protocols-for-st-476-in-cancer-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175965?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Western Blot Analysis of
pERK Inhibition
The following diagram outlines the key steps for assessing the efficacy of ST-476 in inhibiting

ERK phosphorylation in cancer cell lines.
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Workflow for pERK inhibition analysis.
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Experimental Protocols
SHP2 Enzymatic Assay
This protocol is for determining the in vitro inhibitory activity of ST-476 against recombinant

SHP2 enzyme.

Materials:

Recombinant full-length human SHP2 protein

SHP2 substrate (e.g., DiFMUP)

Assay buffer (e.g., 50 mM Tris pH 7.5, 100 mM NaCl, 1 mM DTT, 0.01% Tween-20)

ST-476 (dissolved in DMSO)

384-well black plates

Fluorescence plate reader

Procedure:

Prepare a serial dilution of ST-476 in DMSO.

In a 384-well plate, add 2 µL of the diluted ST-476 or DMSO (vehicle control).

Add 18 µL of SHP2 enzyme solution (final concentration ~0.5 nM) to each well and incubate

for 30 minutes at room temperature.

Initiate the reaction by adding 5 µL of the SHP2 substrate DiFMUP (final concentration ~10

µM).

Immediately measure the fluorescence intensity (Excitation/Emission = 355/460 nm) at

kinetic mode for 30-60 minutes.

Calculate the reaction rate (slope of the linear portion of the fluorescence curve).
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Determine the IC50 value by plotting the percentage of inhibition against the logarithm of ST-
476 concentration and fitting the data to a four-parameter logistic equation.

Cellular Thermal Shift Assay (CETSA) for Target
Engagement
This protocol is to confirm the binding of ST-476 to SHP2 in intact cells.[7][8][9][10][11]

Materials:

Cancer cell line of interest (e.g., KYSE520)

ST-476

Complete cell culture medium

PBS

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

PCR tubes

Thermal cycler

Western blot reagents and antibodies (anti-SHP2)

Procedure:

Culture cells to ~80% confluency.

Treat cells with ST-476 at the desired concentration or DMSO for 1-2 hours.

Harvest cells, wash with PBS, and resuspend in PBS.

Aliquot the cell suspension into PCR tubes.

Heat the samples in a thermal cycler to a range of temperatures (e.g., 40-70°C) for 3

minutes, followed by cooling to 4°C for 3 minutes.
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Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the

precipitated proteins.

Collect the supernatant and analyze the amount of soluble SHP2 by Western blot.

A shift in the melting curve to a higher temperature in the presence of ST-476 indicates

target engagement.

Western Blot for pERK Inhibition
This protocol details the procedure for measuring the inhibition of ERK phosphorylation in

cancer cells treated with ST-476.[1][12][13]

Materials:

Cancer cell line (e.g., with activating RAS or RTK mutations)

ST-476

Serum-free and complete culture medium

Growth factor (e.g., EGF, FGF) for stimulation

PBS

Lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

Protein assay kit (e.g., BCA)

SDS-PAGE and Western blot equipment

Primary antibodies: anti-pERK1/2 (Thr202/Tyr204), anti-total ERK1/2, anti-GAPDH or β-actin

(loading control)

HRP-conjugated secondary antibody

ECL detection reagent
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Procedure:

Seed cells in 6-well plates and grow to 70-80% confluency.

Serum-starve the cells for 12-24 hours.

Pre-treat the cells with various concentrations of ST-476 or DMSO for 2 hours.

Stimulate the cells with a growth factor (e.g., 50 ng/mL EGF) for 10-15 minutes.

Immediately place the plates on ice and wash with ice-cold PBS.

Lyse the cells with 100-150 µL of ice-cold lysis buffer per well.

Scrape the cells, collect the lysate, and centrifuge to pellet cell debris.

Determine the protein concentration of the supernatant.

Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

Separate the proteins by SDS-PAGE and transfer to a PVDF membrane.

Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at

room temperature.

Detect the chemiluminescent signal using an imaging system.

Quantify the band intensities and normalize the pERK signal to total ERK and the loading

control.

In Vivo Efficacy Study in a Xenograft Mouse Model
This protocol describes a general procedure for evaluating the anti-tumor efficacy of ST-476 in

a subcutaneous xenograft model.[3][14][15]
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Materials:

Immunodeficient mice (e.g., athymic nude or NOD/SCID)

Cancer cell line (e.g., KYSE520, or a leukemia cell line like SET2)

Matrigel (optional)

ST-476 formulation for oral gavage (e.g., in 0.5% methylcellulose)

Calipers

Animal balance

Procedure:

Subcutaneously inject 5-10 x 10^6 cancer cells (resuspended in PBS, optionally with

Matrigel) into the flank of each mouse.

Monitor tumor growth regularly using calipers.

When tumors reach an average volume of 100-200 mm³, randomize the mice into treatment

and vehicle control groups.

Administer ST-476 or vehicle control orally at the desired dose and schedule (e.g., once

daily).

Measure tumor volume and body weight 2-3 times per week.

Continue treatment for the specified duration or until tumors in the control group reach the

endpoint volume.

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

pharmacodynamic markers by Western blot or immunohistochemistry).

Calculate the tumor growth inhibition (TGI) for the ST-476 treated groups compared to the

vehicle control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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